Cas no 103-26-4 (Methyl cinnamate)

• Product Name: Methyl cinnamate
• CAS No: 103-26-4
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00008458
• CID: 35212
• PubChem ID: 87565492
• Update Time: 2025-10-29

Methyl cinnamate Chemical and Physical Properties

Names and Identifiers

• Methyl cinnamate
• CINNAMIC ACID METHYL ESTER
• FEMA 2698
• METHYL 3-PHENYLACRYLATE
• METHYL-3-PHENYL PROP-2-ENOATE
• METHYL 3-PHENYLPROPENOATE
• METHYL-3-PHENYLPROPENOTE
• METHYL CINNAMYLATE
• METHYL TRANS-3-PHENYLACRYLATE
• METHYL TRANS-3-PHENYLPROPENOATE
• METHYL TRANS-CINNAMATE
• TRANS-3-PHENYLACRYLIC ACID METHYL ESTER
• 2-Propenoicacid,3-phenyl-,methylester
• 3-phenyl-2-propenoicacimethylester
• 3-phenyl-prop-2-enoicacidmethylester
• Methyl 3-phenyl-2-propenoate
• Methyl ester of Cinnamic acid
• methl β-phenylacrylate
• 2,3-Dmethylester
• CINNAMIC ACID METHYLESTER(AS)
• methyl (2E)-3-phenylprop-2-enoate
• METHYL CIMNAM
• METHYL CINANMATE
• trans-cinnamic acid methyl ester
• PREDOMINANTLY TRANS
• 3-Phenyl-2-propenoic acid methyl ester
• Methyl cinmate
• Methyl 3-phenyl propenoate
• Methyl cinnamate,98%
• METHYL CINNAMATE 99%
• 2-Propenoic acid, 3-phenyl-, methyl ester
• methyl 3-phenylprop-2-enoate
• CCRCUPLGCSFEDV-UHFFFAOYSA-N
• SemaSORB 9815
• Monomethylcinnamat
• DSSTox_CID_28118
• DSSTox_GSID_42151
• KSC176Q0H
• Tox21_304025
• Z19782655
• HY-W017212
• UNII-533CV2ZCQL
• InChI=1/C10H10O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-8H,1H3/b8-7
• trans-Methyl cinnamate
• SCHEMBL101530
• LS-13765
• EN300-91678
• CHEMBL55060
• Methyl cinnamate, analytical reference material
• CHEBI:6857
• Methyl (E)-3-phenylprop-2-enoate
• Methylcinnamate
• C06358
• Q-100258
• CS-W017928
• 103-26-4
• DTXCID4022151
• Methyl (2E)-3-phenyl-2-propenoate #
• DS-17838
• Methyl cinnamate, natural, >=98%, FCC, FG
• s6221
• NSC-9411
• NSC9411
• Methyl (2E)-3-phenylpropenoate
• ghl.PD_Mitscher_leg0.369
• J-000917
• EINECS 203-093-8
• trans-3-phenyl-prop-2-enoic acid methyl ester
• Methyl trans-3-phenyl-2-propenoate
• METHYL CINNAMATE [FCC]
• 2-propenoic acid, 3-phenyl-, methyl ester, (2E)-
• Methyl(E)-cinnamate
• Methyl (E)-3-phenyl-2-propenoate
• Methyl (E)-3-phenylpropenoate
• CINNAMIC ACID, METHYL ESTER
• EC 203-093-8
• trans-Methyl 3-Phenyl-2-propenoate
• METHYL CINNAMATE [FHFI]
• CAS-103-26-4
• DTXSID6042151
• Methyl (2E)-3-phenyl-2-propenoate
• 1754-62-7
• (E)-3-Phenylacrylic acid methyl ester
• methyl-trans-cinnamate
• WLN: 1OV1U1R
• (e)-cinnamic acid methyl ester
• Methyl (2E)-3-phenylacrylate
• Methyl trans-cinnamate, analytical standard
• Tox21_301384
• 2-PROPENOIC ACID, 3-PHENYL-, METHYL ESTER, (E)-
• Methyl trans-cinnamate, >=98%, FCC, FG
• EN300-365971
• P16737
• FEMA No. 2698
• 3-Phenyl-2-propenoic acid methyl
• AKOS015890136
• J-011115
• Methyl cinnamate (natural)
• DTXSID5044314
• (2E)-3-Phenyl-2-propenoic acid methyl ester
• AI3-00579
• Methyl trans-cinnamate, 99%
• CAS-1754-62-7
• NCGC00255910-01
• CHEBI:194138
• (E)-methyl ester 3-phenyl-2-propenoic acid
• trans-3-Phenyl-2-propenoic acid methyl ester
• NSC 9411
• Methyl cinnamate, >=99.0% (GC)
• J-522598
• 533CV2ZCQL
• Q204178
• (E)-Methyl cinnamate
• METHYL CINNAMATE, (E)-
• methyl-3-phenylprop-2-enoate
• cis-methyl cinnamate
• Methyl (E)-cinnamate
• DTXCID5028118
• MFCD00008458
• NCGC00357235-01
• CINNAMIC ACID METHYL ESTER [MI]
• Cinnamic acid, methyl ester, (E)-
• methyl trans cinnamate
• (E)-3-Phenyl-2-propenoic acid methyl ester
• Methyl cinnamate, (E)
• NS00001299
• STL582416
• DA-65377

• MDL： MFCD00008458
• Inchi： 1S/C10H10O2/c1-12-10(11)8-7-9-5-3-2-4-6-9/h2-8H,1H3/b8-7+
• InChI Key： CCRCUPLGCSFEDV-BQYQJAHWSA-N
• SMILES： O(C)C(/C=C/C1C=CC=CC=1)=O
• BRN： 386468

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Cryst.
• Density: 1.092
• Melting Point: 33-38 °C (lit.)
• Boiling Point: 260-262 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5771
• Water Partition Coefficient: Insoluble
• PSA: 26.30000
• LogP: 1.87280
• Merck: 2299
• FEMA: 2698
• Solubility: Soluble in alcohol, ether, benzene, olive oil and paraffin. There are CIS and trans isomers.

Methyl cinnamate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S22-S24/25
• RTECS：GE0190000
• Safety Term：S22;S24/25
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates

Additional information on Methyl cinnamate

Methyl cinnamate (CAS No. 103-26-4): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl cinnamate, chemically identified by the CAS number 103-26-4, is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This ester of cinnamic acid is widely recognized for its unique molecular structure, which consists of a phenyl ring linked to a trans-α,β-unsaturated carbonyl group. The compound's dual functionality makes it a valuable intermediate in synthetic chemistry, particularly in the development of fine chemicals and pharmaceuticals.

The structural features of methyl cinnamate contribute to its diverse applications. The presence of the phenyl ring imparts aromatic properties, while the ester group enhances reactivity, making it a suitable candidate for various chemical transformations. These characteristics have positioned methyl cinnamate as a key player in the synthesis of more complex molecules, including pharmacologically active compounds.

In recent years, researchers have been exploring the potential of methyl cinnamate in drug discovery and development. Its ability to serve as a precursor for biologically active molecules has led to its incorporation into numerous synthetic pathways. For instance, studies have demonstrated its utility in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The compound's role in these processes underscores its importance in medicinal chemistry.

One of the most intriguing aspects of methyl cinnamate is its biological activity. While it is not typically used as a drug itself, it has been investigated for its potential health benefits. Preliminary research suggests that methyl cinnamate may possess antioxidant and anti-inflammatory properties, which could make it valuable in the development of nutraceuticals and functional foods. These findings highlight the compound's broader implications beyond traditional pharmaceutical applications.

The synthesis of methyl cinnamate is another area where advancements have been made. Modern synthetic methods have improved the efficiency and scalability of producing this compound, making it more accessible for industrial and research purposes. Techniques such as catalytic hydrogenation and esterification have been optimized to enhance yield and purity, ensuring that researchers can obtain high-quality methyl cinnamate for their studies.

Furthermore, the application of computational chemistry has revolutionized the understanding of methyl cinnamate's properties. Molecular modeling and simulations allow researchers to predict how this compound interacts with biological targets, providing insights into its potential therapeutic effects. These computational approaches complement experimental studies, offering a more comprehensive view of methyl cinnamate's behavior in biological systems.

Recent clinical trials have also shed light on the potential uses of derivatives of methyl cinnamate. While these trials are still in early stages, they suggest that modified versions of this compound could be effective in treating certain medical conditions. For example, studies have shown promising results in using methyl cinnamate-based molecules to combat oxidative stress and inflammation associated with various diseases. These findings are particularly exciting given the growing interest in natural product-inspired drug discovery.

The environmental impact of methyl cinnamate production is another consideration that has garnered attention. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of methyl cinnamate aligns with global efforts to promote environmental responsibility.

In conclusion, methyl cinnamate (CAS No. 103-26-4) is a multifaceted compound with significant applications in chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate in synthetic chemistry, while its biological activity opens up possibilities for new therapeutic agents. As research continues to uncover more about this compound's potential, it is likely to remain a cornerstone in both academic and industrial settings.